Cas no 102129-17-9 (3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-, lithium salt)

• Product Name: 3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-, lithium salt
• CAS No: 102129-17-9
• MF: C₁₉H₁₉LiN₂O₂
• MW: 314.307364702225
• CID: 195488
• Update Time: 2023-08-03

3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-, lithium salt Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-butyl-1,2-diphenyl-, ion(1-), lithium (9CI)
• 3,5-Pyrazolidinedione,4-butyl-1,2-diphenyl-, Li deriv. (6CI)
• 3,5-Pyrazolidinedione, 4-butyl-1,2-diphenyl-, lithium salt

• Inchi： 1S/C19H19N2O2.Li/c1-2-3-14-17-18(22)20(15-10-6-4-7-11-15)21(19(17)23)16-12-8-5-9-13-16;/h4-13H,2-3,14H2,1H3;/q-1;+1
• InChI Key： JLYXRMCMNHNJHB-UHFFFAOYSA-N
• SMILES： O=C1[C-](C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O)CCCC.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 395
• Topological Polar Surface Area: 40.6